Cas no 827588-14-7 (5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 827588-14-7
• MF: C₁₁H₁₁F₃N₄
• MW: 256.227051973343
• MDL: MFCD04049068
• CID: 3059162
• PubChem ID: 4767048
• Update Time: 2025-04-21

5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>5-Cyclopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidi ne-3-carbonitrile
• 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• BBL038371
• 5-Cyclopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro -pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 827588-14-7
• AKOS000309286
• STK302969
• 5-cyclopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• EN300-229409
• 5-CYCLOPROPYL-7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
• CS-0271442
• 5-cyclopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-CYCLOPROPYL-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE

• MDL： MFCD04049068
• Inchi： 1S/C11H11F3N4/c12-11(13,14)9-3-8(6-1-2-6)17-10-7(4-15)5-16-18(9)10/h5-6,8-9,17H,1-3H2
• InChI Key： NQKLVNFSFNVPPZ-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2CC2)NC2=C(C#N)C=NN12)(F)F

Computed Properties

• Exact Mass: 256.09358085Da
• Monoisotopic Mass: 256.09358085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.6Ų